(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
Brand Name:
Vulcanchem
CAS No.:
123316-86-9
VCID:
VC0047779
InChI:
InChI=1S/C39H57N2.HI/c1-7-9-11-13-15-21-30-40-34-26-19-17-24-32(34)38(3,4)36(40)28-23-29-37-39(5,6)33-25-18-20-27-35(33)41(37)31-22-16-14-12-10-8-2;/h17-20,23-29H,7-16,21-22,30-31H2,1-6H3;1H/q+1;/p-1
SMILES:
CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-]
Molecular Formula:
C39H57IN2
Molecular Weight:
680.8 g/mol
(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide
CAS No.: 123316-86-9
Main Products
VCID: VC0047779
Molecular Formula: C39H57IN2
Molecular Weight: 680.8 g/mol
![(2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide - 123316-86-9](/images/no_structure.jpg)
| CAS No. | 123316-86-9 |
|---|---|
| Product Name | (2Z)-2-[(E)-3-(3,3-Dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide |
| Molecular Formula | C39H57IN2 |
| Molecular Weight | 680.8 g/mol |
| IUPAC Name | (2Z)-2-[(E)-3-(3,3-dimethyl-1-octylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octylindole;iodide |
| Standard InChI | InChI=1S/C39H57N2.HI/c1-7-9-11-13-15-21-30-40-34-26-19-17-24-32(34)38(3,4)36(40)28-23-29-37-39(5,6)33-25-18-20-27-35(33)41(37)31-22-16-14-12-10-8-2;/h17-20,23-29H,7-16,21-22,30-31H2,1-6H3;1H/q+1;/p-1 |
| Standard InChIKey | JVBAWIBPWYKZKQ-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCN\1C2=CC=CC=C2C(/C1=C/C=C/C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-] |
| SMILES | CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-] |
| Canonical SMILES | CCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCC)(C)C.[I-] |
| PubChem Compound | 16212743 |
| Last Modified | Nov 11 2021 |
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